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Compound of Interest

Sucrose octasulfate (potassium
Compound Name:
salt)

Cat. No.: B013897

Proper Disposal of Sucrose Octasulfate
(Potassium Salt)

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential safety and logistical information for the disposal
of Sucrose Octasulfate (potassium salt), CAS 73264-44-5.

Sucrose octasulfate (potassium salt) is generally not classified as a hazardous substance
according to the Globally Harmonized System (GHS).[1] However, some suppliers advise that it
may cause skin, eye, and respiratory irritation.[2] Therefore, adherence to proper personal
protective equipment (PPE) and disposal protocols is essential.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment is worn. This includes:

» Hand Protection: Wear compatible chemical-resistant gloves.[3]
o Eye/Face Protection: Use appropriate protective eyeglasses or chemical safety goggles.[3]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[3]
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e Respiratory Protection: In case of dust formation, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[3]

In the event of a spill, prevent the powder from entering drains, waterways, or soil.[2] Spills
should be mechanically picked up, such as by sweeping or vacuuming, and placed into a
suitable, closed container for disposal.[1][4]

Disposal Protocol

The primary recommendation for the disposal of sucrose octasulfate (potassium salt) is to
use a licensed professional waste disposal service or an approved waste disposal plant.[2][4]
[5] Always consult and adhere to all federal, state, and local environmental regulations
regarding chemical disposal.[2]

Step-by-Step Disposal Procedure:

o Container Preparation: Ensure the waste sucrose octasulfate (potassium salt) is in a
suitable, closed, and properly labeled container.

o Consult Regulations: Review your institution's specific chemical waste guidelines and local,
state, and federal regulations.

o Waste Classification: Determine if the waste needs to be classified as hazardous based on
institutional or local regulations, even if not federally mandated.

e Engage Professional Service: Arrange for collection by a licensed chemical waste disposal
company.

» Documentation: Maintain all records of the disposal process as required by your institution
and regulatory bodies.

Contaminated packaging should be treated in the same manner as the chemical itself.
Containers can be triple-rinsed (or equivalent) and then offered for recycling or reconditioning,
or punctured to prevent reuse.[5]

Key Safety and Disposal Data
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Parameter Information Source

Not classified as hazardous
o according to GHS. May cause
Hazard Classification ] ) [1][2]
skin, eye, and respiratory

irritation.

Water hazard class 1 (Self-
assessment): slightly

Environmental Hazards hazardous for water. Do not [1]
allow to enter sewers, surface,

or ground water.

. ) Pick up mechanically. Avoid
Spill Containment , [1][4]
dust formation.

Dispose of contents/container

to an approved waste disposal
Recommended Disposal plant. Contact a licensed [21[41[5]

professional waste disposal

service.

Gloves, safety glasses, lab
Personal Protective Equipment  coat. Respirator if dust is [3]

present.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sucrose octasulfate (potassium salt).
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Caption: Disposal workflow for Sucrose Octasulfate (Potassium Salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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